Cas no 84145-29-9 (2(3H)-Benzothiazolethione,compd. with 2,2'-iminobis[ethanol] (1:1) (9CI))

• Product Name: 2(3H)-Benzothiazolethione,compd. with 2,2'-iminobis[ethanol] (1:1) (9CI)
• CAS No: 84145-29-9
• MF: C₁₁H₁₆N₂O₂S₂
• MW: 272.386940002441
• CID: 733102
• PubChem ID: 44146554
• Update Time: 2025-04-19

2(3H)-Benzothiazolethione,compd. with 2,2'-iminobis[ethanol] (1:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,compd. with 2,2'-iminobis[ethanol] (1:1) (9CI)
• 3H-1,3-benzothiazole-2-thione,2-(2-hydroxyethylamino)ethanol
• 84145-29-9
• DTXSID60233054
• NS00089594
• EINECS 282-254-4
• Benzothiazole-2(3H)-thione, compound with 2,2'-iminobis(ethanol) (1:1)

• Inchi： 1S/C7H5NS2.C4H11NO2/c9-7-8-5-3-1-2-4-6(5)10-7;6-3-1-5-2-4-7/h1-4H,(H,8,9);5-7H,1-4H2
• InChI Key： NKMFKNYKFLLGCZ-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC1=2)=S.OCCNCCO

Computed Properties

• Exact Mass: 272.065
• Monoisotopic Mass: 272.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Boiling Point: 510°Cat760mmHg
• Flash Point: 262.2°C